Cas no 39205-99-7 (1H-Pyrazole-4-carboxamide, 3-nitro-1-(2-propenyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, 3-nitro-1-(2-propenyl)-
• CAS No: 39205-99-7
• MF: C₇H₈N₄O₃
• MW: 196.163420677185
• CID: 1500581
• Update Time: 2024-08-23

1H-Pyrazole-4-carboxamide, 3-nitro-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3-nitro-1-(2-propenyl)-
• 1H-Pyrazole-4-carboxamide, 3-nitro-1-(2-propen-1-yl)-

• Inchi： 1S/C7H8N4O3/c1-2-3-10-4-5(6(8)12)7(9-10)11(13)14/h2,4H,1,3H2,(H2,8,12)
• InChI Key： RWCYVHAFLSVHRH-UHFFFAOYSA-N
• SMILES： N1(CC=C)C=C(C(N)=O)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 196.05974

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 377.3±32.0 °C(Predicted)
• PSA: 104.05
• pka: 14?+-.0.50(Predicted)